Cas no 2248389-41-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-dichloro-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-dichloro-1H-indole-2-carboxylate
• CAS No: 2248389-41-3
• MF: C₁₇H₈Cl₂N₂O₄
• MW: 375.162422180176
• CID: 6086127
• PubChem ID: 165723819
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-dichloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-dichloro-1H-indole-2-carboxylate
• EN300-6517883
• 2248389-41-3

• Inchi： 1S/C17H8Cl2N2O4/c18-8-5-12(19)11-7-14(20-13(11)6-8)17(24)25-21-15(22)9-3-1-2-4-10(9)16(21)23/h1-7,20H
• InChI Key： LBPQYRDIRHGOJC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C=C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)N2)Cl

Computed Properties

• Exact Mass: 373.9861121g/mol
• Monoisotopic Mass: 373.9861121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-dichloro-1H-indole-2-carboxylate

Introduction to CAS No 2248389-41-3: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-Dichloro-1H-indole-2-carboxylate

The compound CAS No 2248389-41-3, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,6-dichloro-1H-indole-2-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of this compound in the context of heterocyclic chemistry. The isoindole moiety within its structure has been shown to exhibit interesting electronic properties, making it a valuable component in the synthesis of advanced organic materials. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of antimicrobial and anticancer drug design.

The synthesis of CAS No 2248389-41-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of chlorine atoms at the 4 and 6 positions of the indole ring introduces unique electronic effects that enhance the compound's reactivity and stability. This makes it an ideal candidate for use in various chemical transformations and material assemblies.

In terms of applications, this compound has shown promise in the field of organic electronics. Its ability to form stable π-conjugated systems makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on optimizing its electronic properties through structural modifications, which could lead to breakthroughs in device performance and efficiency.

Another area where this compound has demonstrated significant potential is in the realm of biomedical imaging. Its unique fluorescence properties under specific conditions make it a promising candidate for use as a fluorescent probe in diagnostic imaging techniques. Researchers are currently exploring its compatibility with biological systems and its potential for real-time monitoring of cellular processes.

The structural integrity of CAS No 2248389-41-3 is further enhanced by the presence of the isoindole ring system, which provides additional stability to the molecule. This stability is crucial for maintaining the compound's functionality under various environmental conditions, making it suitable for use in both laboratory settings and industrial applications.

From a synthetic standpoint, the compound's preparation involves a series of carefully controlled reactions that ensure high purity and structural integrity. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming its structure and verifying its properties.

In conclusion, CAS No 2248389-41-3 represents a significant advancement in the field of organic chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in chemistry and materials science.